Cas no 1203-68-5 (2-Phenylbenzaldehyde)

• Product Name: 2-Phenylbenzaldehyde
• CAS No: 1203-68-5
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• MDL: MFCD01740431
• CID: 41069
• PubChem ID: 24879009
• Update Time: 2025-10-11

2-Phenylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Phenylbenzaldehyde
• Biphenyl-2-carbaldehyde
• Biphenyl-2-carboxaldehyde
• 2-Biphenylcarboxaldehyde
• 2-Formyl-1,1'-biphenyl
• AKOS005216888
• 2-FORMYL-BIPHENYL
• J-510257
• SY003223
• biphenyl formaldehyde
• Z727783562
• 2-Difenilaldeide [Italian]
• 1203-68-5
• [1,1'-Biphenyl]carboxaldehyde
• FT-0633478
• 2-phenyl-benzaldehyde
• CS-W002824
• biphenylaldehyde
• (1,1'-Biphenyl)-2-carboxaldehyde
• biphenyl aldehyde
• biphenyl-2 -aldehyde
• EN300-51583
• 2-Biphenylcarbaldehyde
• (1,1'-Biphenyl)carboxaldehyde
• biphenyl carboxaldehyde
• SCHEMBL96494
• BB 0255005
• 2-Difenilaldeide
• 55171-99-8
• [1,1'-Biphenyl]-2-carboxaldehyde
• (1,1-biphenyl)-2-carboxaldehyde;2-difenilaldeide
• 2,7-NAPHTHALENEDISULFONYLCHLORIDE
• A25933
• MFCD01740431
• BRN 2081880
• CHEMBL124879
• AC-18698
• 2-formylbiphenyl
• PS-8524
• Biphenyl-2-carboxaldehyde, 96%
• DTXSID80923309
• Biphenylcarboxaldehyde
• [1,1'-biphenyl]-2-carbaldehyde
• biphenyl-2-aldehyde
• LCRCBXLHWTVPEQ-UHFFFAOYSA-N
• DB-021493

• MDL： MFCD01740431
• Inchi： 1S/C13H10O/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-10H
• InChI Key： LCRCBXLHWTVPEQ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.07300
• Monoisotopic Mass: 182.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Liquid
• Density: 1.130 g/mL at 25 °C(lit.)
• Boiling Point: 91-92 °C/0.15 mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D >1.6220(lit.)
• PSA: 17.07000
• LogP: 3.16610
• Solubility: Not determined

2-Phenylbenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DV1771000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Phenylbenzaldehyde

2-Phenylbenzaldehyde: A Comprehensive Overview

2-Phenylbenzaldehyde, also known by its CAS number 1203-68-5, is a fascinating organic compound with a rich history and diverse applications. This compound, which belongs to the class of aromatic aldehydes, has been the subject of extensive research due to its unique chemical properties and potential uses in various industries. In this article, we will delve into the structural characteristics, chemical properties, applications, and recent advancements related to 2-Phenylbenzaldehyde.

The molecular structure of 2-Phenylbenzaldehyde consists of a benzene ring substituted with a phenyl group at the second position and an aldehyde group at the first position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly reactive in certain chemical transformations. Recent studies have highlighted the importance of these structural features in determining the compound's reactivity and selectivity in various reactions.

Chemical Properties

2-Phenylbenzaldehyde exhibits several notable chemical properties that make it valuable in both academic and industrial settings. For instance, its aldehyde group renders it susceptible to nucleophilic addition reactions, a property that has been exploited in the synthesis of various organic compounds. Additionally, the compound's aromaticity contributes to its stability and ability to undergo electrophilic substitution reactions. Recent research has focused on optimizing these reactions to enhance yield and selectivity.

Applications

The applications of 2-Phenylbenzaldehyde span across multiple domains, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, studies have shown that derivatives of 2-Phenylbenzaldehyde exhibit anti-inflammatory and antioxidant activities, making them promising candidates for drug development.

In agrochemicals, 2-Phenylbenzaldehyde finds use as a precursor in the synthesis of pesticides and herbicides. Its ability to undergo various chemical transformations allows for the creation of compounds with enhanced efficacy and reduced environmental impact. Recent advancements in green chemistry have further expanded its utility in sustainable agricultural practices.

Synthesis and Production

The synthesis of 2-Phenylbenzaldehyde typically involves either oxidation of the corresponding alcohol or direct coupling reactions. One widely used method is the oxidation of 2-phenylethanol using oxidizing agents like potassium permanganate or chromium-based reagents. Recent studies have explored alternative oxidation methods that are more environmentally friendly and efficient.

Safety Considerations

Although generally considered non-toxic under normal handling conditions, 2-Phenylbenzaldehyde should be handled with care due to its irritating effects on mucous membranes. Proper safety precautions, such as wearing protective equipment and ensuring adequate ventilation, should be followed during its use.

Environmental Impact The environmental impact of 2-Phenylbenzaldehyde 2-Phenylbenzaldehyde